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Compound Focus: Delphinidin 3-glucoside chloride

CAS No.: 6906-38-3

Cat. No.: S592777

Get Quote

Molecular Characterization & Stock Solution
Preparation

Table 1: Basic Chemical Properties of Delphinidin 3-glucoside chloride [1] [2] [3]

Property Detail

CAS Number 6906-38-3

Molecular Formula C21H21ClO12

Molecular Weight 500.84 g/mol

Purity >98% - 99.89% (by HPLC)

Physical Description Purple to black powder

Solubility Soluble in DMSO, Methanol, Ethanol

Table 2: Stock Solution Preparation and Storage [1] [2] [3]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s592777?utm_src=pdf-body
https://www.smolecule.com/products/s592777?utm_src=pdf-interest
https://www.smolecule.com/products/s592777?utm_src=pdf-body
https://www.medchemexpress.com/delphinidin-3-glucoside-chloride.html?srsltid=AfmBOoq8qFuyXdooU0cHsfFTCZciqzhNfCm6WAGLxN-Yi8blNybgentc
https://www.chemsrc.com/en/cas/6906-38-3_588547.html
https://www.chemfaces.com/natural/Delphinidin-3-O-glucoside-chloride-CFN92038.html
https://www.medchemexpress.com/delphinidin-3-glucoside-chloride.html?srsltid=AfmBOoq8qFuyXdooU0cHsfFTCZciqzhNfCm6WAGLxN-Yi8blNybgentc
https://www.chemsrc.com/en/cas/6906-38-3_588547.html
https://www.chemfaces.com/natural/Delphinidin-3-O-glucoside-chloride-CFN92038.html
https://www.smolecule.com/products/s592777?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Parameter Recommendation

Recommended Solvent DMSO

Standard Stock
Concentration

10 mM - 100 mM

Preparation Example
(10 mM)

Dissolve 5.0 mg of Dp3G in 1.0 mL of DMSO

Long-Term Storage -20°C (short term) or -80°C (long term) in tightly sealed, aliquoted vials

under inert gas

Solution Stability Use freshly prepared solutions; stock solutions are generally usable for up

to 2 weeks when stored properly at -20°C

In Vitro Experimental Protocols

Cell-Based Apoptosis Assay [1] [4]

Cell Line: B-cell chronic lymphocytic leukemia (B-CLL) cells from patients.

Treatment: Apply Dp3G at concentrations ranging from 30 to 100 µM.
Incubation: Treat cells for 24 hours.

Analysis: Analyze apoptosis using methods like flow cytometry (Annexin V/PI staining). Dp3G
induces redox-sensitive caspase-3 activation and dephosphorylation of Akt.

Western Blot Analysis for Signaling Pathways [1] [5]

Cell Lines: MDA-MB-231 and MCF-7 breast cancer cells.
Treatment: Treat cells with 40 µM Dp3G for 24 hours.

Cell Lysis: Lyse cells using RIPA buffer supplemented with protease and phosphatase inhibitors.
Analysis: Detect changes in protein expression levels. Dp3G treatment inhibits AKT phosphorylation,

increases pro-apoptotic factors (Cyt c, caspase-3, Bax), and decreases anti-apoptotic Bcl-2.

Antioxidant Assay in Endothelial Cells [1] [6]

Cell Line: Human Umbilical Vein Endothelial Cells (HUVECs).

Pre-treatment: Incubate cells with Dp3G (1-100 µM) prior to induction of oxidative stress (e.g., with
oxidized low-density lipoprotein (oxLDL)).
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Assessment: Measure markers of oxidative stress and endothelial dysfunction. The protective effect

of Dp3G is dependent on the Sodium-Dependent Glucose Transporter 1 (SGLT1).

In Vivo Experimental Protocol

Xenograft Mouse Model for Tumor Growth Inhibition [1] [5] [4]

Animal Model: Athymic BALB/c mice xenografted with MDA-MB-231-Luc-GFP cells.

Dosage & Administration: Administer Dp3G at 40 mg/kg per day via intragastric gavage (i.g.).
Treatment Duration: Continue treatment for 25 days.

Evaluation: Monitor and measure tumor volume over time. This regimen has been shown to
significantly inhibit tumor growth.

Biological Activities & Potential Mechanisms

Dp3G exhibits a range of biological activities relevant to drug development:

Anticancer Activity: Induces apoptosis and inhibits proliferation in various cancer cell lines (e.g.,
breast, leukemia). Its mechanism involves inhibiting the EGFR pathway and modulating the

pAKT/IRF1/HOTAIR axis [1] [5] [7].
Antioxidant Activity: Protects against oxidative stress in endothelial cells, which may contribute to

cardioprotective effects [1] [6].
Platelet Inhibition: Inhibits ADP, collagen, or TRAP-stimulated platelet aggregation, potentially

through AMPK phosphorylation [1].
Phytoestrogen Activity: Binds to estrogen receptor beta (ERβ), which may underlie some of its

health benefits [1].

The following diagram summarizes the primary signaling pathways through which Dp3G is known to exert

its anticancer effects, based on the cited literature.
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Critical Notes for Researchers

Solubility and Handling: Dp3G is highly soluble in DMSO, but the solvent is hygroscopic. Use newly
opened DMSO to prevent water absorption, which can affect compound stability [1].

Stability: The compound is sensitive to light, moisture, and pH. Always store the powder and
solutions as recommended, protected from air and light. Prepare fresh solutions when possible [5] [6]
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[3].

Bioavailability: As with many anthocyanins, Dp3G can have low bioavailability. This is an important
consideration when designing in vivo experiments and interpreting results [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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